Cas no 852706-16-2 (2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid)

• Product name: 2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid
• CAS No: 852706-16-2
• MF: C₇H₅NO₂F₂S
• MW: 205.1819
• CID: 844334
• PubChem ID: 4962140

2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(DIFLUOROMETHYL)THIO]NICOTINIC ACID
• J-507615
• AB01318292-02
• 2-((Difluoromethyl)thio)nicotinicacid
• 852706-16-2
• AKOS008987645
• EN300-12936
• 2-(difluoromethylsulfanyl)pyridine-3-carboxylic Acid
• CS-0232892
• MFCD06655574
• AT22938
• NCGC00322997-01
• 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylic acid
• Z85937426
• 2-((Difluoromethyl)thio)nicotinic acid
• 2-(difluoromethyl)sulfanylpyridine-3-carboxylic Acid

• MDL： MFCD06655574
• Inchi： InChI=1S/C7H5F2NO2S/c8-7(9)13-5-4(6(11)12)2-1-3-10-5/h1-3,7H,(H,11,12)
• InChI Key： LUIBZYAYEDRJQB-UHFFFAOYSA-N
• SMILES： C1=CC(=C(N=C1)SC(F)F)C(=O)O

Computed Properties

• Exact Mass: 205.00090590g/mol
• Monoisotopic Mass: 205.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids